Cas no 1245648-89-8 (tert-butyl 5-(hydroxymethyl)-1H-indazole-1-carboxylate)

• Product Name: tert-butyl 5-(hydroxymethyl)-1H-indazole-1-carboxylate
• CAS No: 1245648-89-8
• MF: C₁₃H₁₆N₂O₃
• MW: 248.277743339539
• MDL: MFCD11976305
• CID: 1216089
• PubChem ID: 53486973
• Update Time: 2025-05-20

tert-butyl 5-(hydroxymethyl)-1H-indazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 5-(hydroxymethyl)indazole-1-carboxylate
• TERT-BUTYL 5-(HYDROXYMETHYL)-1H-INDAZOLE-1-CARBOXYLATE
• SCHEMBL7703051
• 1H-Indazole-1-carboxylic acid, 5-(hydroxymethyl)-, 1,1-dimethylethyl ester
• DTXSID40705188
• EN300-26074817
• 1245648-89-8
• tert-butyl 5-(hydroxymethyl)-1H-indazole-1-carboxylate

• MDL： MFCD11976305
• Inchi： 1S/C13H16N2O3/c1-13(2,3)18-12(17)15-11-5-4-9(8-16)6-10(11)7-14-15/h4-7,16H,8H2,1-3H3
• InChI Key： BWIUNQAJGYXSRV-UHFFFAOYSA-N
• SMILES： O(C(N1C2C=CC(CO)=CC=2C=N1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 248.11609238g/mol
• Monoisotopic Mass: 248.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl 5-(hydroxymethyl)-1H-indazole-1-carboxylate

Introduction to tert-butyl 5-(hydroxymethyl)-1H-indazole-1-carboxylate (CAS No. 1245648-89-8)

tert-butyl 5-(hydroxymethyl)-1H-indazole-1-carboxylate (CAS No. 1245648-89-8) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of indazoles, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. The unique structure of tert-butyl 5-(hydroxymethyl)-1H-indazole-1-carboxylate makes it an attractive candidate for further investigation and development in various therapeutic applications.

The chemical structure of tert-butyl 5-(hydroxymethyl)-1H-indazole-1-carboxylate consists of a tert-butyl group attached to the carboxylate moiety, a hydroxymethyl group at the C-5 position, and an indazole ring system. The tert-butyl group provides steric hindrance and enhances the lipophilicity of the molecule, which can influence its pharmacokinetic properties. The hydroxymethyl group adds a polar functional group that can participate in hydrogen bonding and other intermolecular interactions, potentially affecting the compound's solubility and bioavailability.

Recent studies have highlighted the importance of indazoles in drug discovery and development. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that certain indazoles exhibit potent anti-cancer activity by inhibiting specific kinases involved in tumor growth and metastasis. The hydroxymethyl group in tert-butyl 5-(hydroxymethyl)-1H-indazole-1-carboxylate has been shown to enhance the binding affinity of the compound to its target proteins, making it a promising lead for further optimization.

In addition to its potential as an anti-cancer agent, tert-butyl 5-(hydroxymethyl)-1H-indazole-1-carboxylate has also been investigated for its anti-inflammatory properties. A study published in the Inflammation Research journal in 2023 demonstrated that this compound effectively reduces inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that tert-butyl 5-(hydroxymethyl)-1H-indazole-1-carboxylate could be developed into a novel therapeutic agent for treating inflammatory diseases.

The neuroprotective potential of indazoles has also been a subject of interest in recent years. A study published in the Neuropharmacology journal in 2024 reported that certain indazoles exhibit neuroprotective effects by modulating oxidative stress and reducing neuronal apoptosis. The presence of the hydroxymethyl group in tert-butyl 5-(hydroxymethyl)-1H-indazole-1-carboxylate may enhance its ability to cross the blood-brain barrier, making it a valuable candidate for developing treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthesis of tert-butyl 5-(hydroxymethyl)-1H-indazole-1-carboxylate can be achieved through several methods, including multistep organic synthesis routes. One common approach involves the reaction of tert-butyl acrylate with an appropriate amine to form the indazole core, followed by functionalization at the C-5 position to introduce the hydroxymethyl group. The choice of synthetic route depends on factors such as yield, purity, and scalability, which are crucial for large-scale production and commercialization.

Clinical trials are essential for evaluating the safety and efficacy of new drug candidates like tert-butyl 5-(hydroxymethyl)-1H-indazole-1-carboxylate. Preclinical studies have shown promising results, but further research is needed to confirm these findings in human subjects. Phase I clinical trials are currently underway to assess the pharmacokinetics and safety profile of this compound. If successful, subsequent phases will focus on evaluating its therapeutic potential in specific disease indications.

In conclusion, tert-butyl 5-(hydroxymethyl)-1H-indazole-1-carboxylate (CAS No. 1245648-89-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development into novel therapeutic agents. Ongoing research and clinical trials will provide valuable insights into its safety and efficacy, paving the way for its potential use in treating various diseases.